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Compound of Interest

1-(3-Bromo-2-
Compound Name:

hydroxyphenyl)ethanone

Cat. No.: B157580

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-(3-Bromo-2-hydroxyphenyl)ethanone in a laboratory setting. It
Is intended for researchers, scientists, and professionals in drug development to ensure safe
handling and mitigate potential hazards.

Hazard Identification and Classification

1-(3-Bromo-2-hydroxyphenyl)ethanone is classified as a hazardous substance. The
following table summarizes its hazard classifications based on the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b157580?utm_src=pdf-interest
https://www.benchchem.com/product/b157580?utm_src=pdf-body
https://www.benchchem.com/product/b157580?utm_src=pdf-body
https://www.echemi.com/sds/1-3-bromo-2-hydroxyphenylethanone-pd180727137061.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Irritation Category 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation Category 2 o
irritation
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Specific target organ toxicity — H335: May cause respiratory
) Category 3 o
single exposure irritation

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)

Strict adherence to Personal Protective Equipment (PPE) guidelines is mandatory to minimize
exposure and ensure personal safety.[3][4][5] The following table outlines the required PPE for
handling 1-(3-Bromo-2-hydroxyphenyl)ethanone.
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Body Part

PPE

Specifications and
Recommendations

Hands

Chemical-resistant gloves

Nitrile rubber gloves are a
suitable choice.[6][7] For
prolonged contact or when
handling larger quantities,
consider double gloving or
using gloves with a higher
resistance to halogenated
organic compounds.[7] Always
inspect gloves for tears or

holes before use.[8]

Eyes

Safety goggles or a face shield

Chemical splash goggles are
required to provide a seal
around the eyes.[8] A face
shield should be worn over
safety goggles when there is a
significant risk of splashing.[8]

[°]

Body

Laboratory coat

A fully buttoned lab coat must
be worn to protect skin and
clothing.[6][8]

Respiratory

Respirator (if necessary)

Work should be conducted in a
well-ventilated area or a
certified chemical fume hood to
avoid inhalation of dust or
vapors.[1][6] If a fume hood is
not available or if
aerosolization is likely, a
respirator appropriate for
organic vapors and

particulates should be used.

Feet

Closed-toe shoes

Street shoes such as sandals

or perforated shoes are not

© 2025 BenchChem. All rights reserved. 3/10

Tech Support


https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.hmc.edu/chemistry/wp-content/uploads/sites/24/2013/12/SafePracticesLab2015071416-4.pdf
https://www.hmc.edu/chemistry/wp-content/uploads/sites/24/2013/12/SafePracticesLab2015071416-4.pdf
https://www.hmc.edu/chemistry/wp-content/uploads/sites/24/2013/12/SafePracticesLab2015071416-4.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.hmc.edu/chemistry/wp-content/uploads/sites/24/2013/12/SafePracticesLab2015071416-4.pdf
https://www.echemi.com/sds/1-3-bromo-2-hydroxyphenylethanone-pd180727137061.html
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

permitted in the laboratory.[5]
[6]

Operational Plan: Weighing and Dissolving Solid 1-
(3-Bromo-2-hydroxyphenyl)ethanone

This section provides a step-by-step protocol for safely weighing and dissolving solid 1-(3-
Bromo-2-hydroxyphenyl)ethanone.

Objective: To accurately weigh a specified amount of the solid compound and dissolve it in a
suitable solvent.

Materials:

1-(3-Bromo-2-hydroxyphenyl)ethanone
o Appropriate solvent

e Analytical balance

e Spatula

» Weighing paper or boat

» Beaker or flask

o Magnetic stirrer and stir bar (optional)

» Required PPE (see table above)
Experimental Protocol:

e Preparation:

o Ensure the work area, specifically the chemical fume hood and analytical balance, is clean
and free of clutter.
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o Don all required personal protective equipment: lab coat, safety goggles, and chemical-
resistant gloves.

o Verify that an emergency shower and eyewash station are accessible and unobstructed.[9]
» Weighing:

o Perform all manipulations of the solid compound within a certified chemical fume hood to
minimize inhalation exposure.[6]

o Place a piece of weighing paper or a weighing boat on the analytical balance and tare the
balance.

o Carefully use a clean spatula to transfer the desired amount of 1-(3-Bromo-2-
hydroxyphenyl)ethanone from its container onto the weighing paper. Avoid generating
dust.[1]

o Once the target weight is achieved, securely close the stock container of the chemical.

¢ Dissolution:

o

Carefully transfer the weighed solid into a clean, dry beaker or flask.

[¢]

Add the appropriate solvent to the beaker.

o

If necessary, place the beaker on a magnetic stirrer and add a stir bar to facilitate
dissolution.

o

Gently stir the mixture until the solid is completely dissolved.
e Post-Procedure:

o Clean the spatula and any other reusable equipment that came into contact with the
chemical.

o Dispose of the weighing paper and any other contaminated disposable materials in the
designated halogenated organic waste container.[6]
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o Wipe down the work surface in the fume hood.

o Remove gloves and wash hands thoroughly with soap and water.[8]

Disposal Plan

Proper disposal of 1-(3-Bromo-2-hydroxyphenyl)ethanone and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: As a halogenated organic compound, all waste containing 1-(3-Bromo-
2-hydroxyphenyl)ethanone must be collected in a designated "Halogenated Organic
Waste" container.[6][9] Do not mix with non-halogenated waste.[10]

o Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"
"Halogenated Organic Waste," and the specific chemical contents.[9][10]

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials. Keep the container tightly closed when not in use.[1][10]

» Disposal Procedure: Dispose of the contents and the container in accordance with all
applicable local, state, and federal regulations.[1] This should be handled by qualified waste
management personnel.[6]

Visual Workflow and Emergency Procedures

The following diagrams illustrate the standard workflow for handling 1-(3-Bromo-2-
hydroxyphenyl)ethanone and the appropriate emergency response to an exposure or spill.
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Caption: Workflow for Handling 1-(3-Bromo-2-hydroxyphenyl)ethanone.
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Caption: Emergency Response for 1-(3-Bromo-2-hydroxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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